![molecular formula C14H15BrO4 B6636826 1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol](/img/structure/B6636826.png)
1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol
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Overview
Description
1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol, also known as ICI-118,551, is a selective β2-adrenergic receptor antagonist. It is a chemical compound that has been widely used in scientific research due to its potential applications in the fields of pharmacology and medicine.
Mechanism of Action
1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol acts as a selective antagonist of β2-adrenergic receptors. It binds to the receptor and prevents the activation of downstream signaling pathways, which leads to a decrease in the physiological effects of β2-adrenergic receptor activation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit β2-adrenergic receptor-mediated bronchodilation, cardiac function, and glucose metabolism. It has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol has several advantages for use in lab experiments. It is a selective β2-adrenergic receptor antagonist, which allows for the specific study of β2-adrenergic receptor function. It is also relatively easy to synthesize and purify. However, there are also limitations to the use of this compound. It has a relatively short half-life, which can make it difficult to study long-term effects. It also has low solubility in aqueous solutions, which can limit its use in certain experimental setups.
Future Directions
There are several future directions for the study of 1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol. One potential direction is the investigation of its effects on other physiological processes, such as immune function and inflammation. Another potential direction is the development of more potent and selective β2-adrenergic receptor antagonists. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its therapeutic potential.
Synthesis Methods
The synthesis of 1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol involves the reaction of 3-bromophenol with furan-2-carbaldehyde in the presence of a base, followed by the addition of 2-(2-hydroxypropoxy)propan-1-ol. The resulting product is then purified using various techniques, such as column chromatography or recrystallization.
Scientific Research Applications
1-(3-Bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol has been widely used in scientific research as a tool to study β2-adrenergic receptor function. It has been used to investigate the role of β2-adrenergic receptors in various physiological processes, such as bronchodilation, cardiac function, and glucose metabolism. This compound has also been used to study the effects of β2-adrenergic receptor agonists and antagonists on these processes.
properties
IUPAC Name |
1-(3-bromophenoxy)-3-(furan-2-ylmethoxy)propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BrO4/c15-11-3-1-4-13(7-11)19-9-12(16)8-17-10-14-5-2-6-18-14/h1-7,12,16H,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXEDPFUJYLYTKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)OCC(COCC2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BrO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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